Cas no 819862-88-9 (1-Propanesulfonic acid, 3-([1,1'-biphenyl]-4-ylamino)-)

• Product Name: 1-Propanesulfonic acid, 3-([1,1'-biphenyl]-4-ylamino)-
• CAS No: 819862-88-9
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 702165
• PubChem ID: 16035734
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-([1,1'-biphenyl]-4-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-([1,1'-biphenyl]-4-ylamino)-
• 3-(4-phenylanilino)propane-1-sulfonic acid
• 819862-88-9
• 3-[([1,1'-Biphenyl]-4-yl)amino]propane-1-sulfonic acid
• DTXSID90581151
• SCHEMBL918230

• Inchi： 1S/C15H17NO3S/c17-20(18,19)12-4-11-16-15-9-7-14(8-10-15)13-5-2-1-3-6-13/h1-3,5-10,16H,4,11-12H2,(H,17,18,19)
• InChI Key： TVMQBTKBXYLWES-UHFFFAOYSA-N
• SMILES： S(CCCNC1C=CC(C2C=CC=CC=2)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų